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Compound of Interest

Compound Name: 1-Dodecene-1,2-13C2

Cat. No.: B176414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Dodecene, a long-chain alpha-olefin, is a key industrial chemical intermediate used in the

production of a variety of products, including detergents, lubricants, and polymers.[1] Its

widespread use necessitates a thorough understanding of its environmental fate and

degradation pathways to assess its ecological impact and ensure responsible management.

This technical guide provides an in-depth overview of the current scientific understanding of the

biotic and abiotic degradation of 1-dodecene in various environmental compartments, including

soil, water, and the atmosphere. The information presented herein is intended to support

researchers, scientists, and professionals in the fields of environmental science, chemistry, and

drug development in their efforts to evaluate the environmental profile of 1-dodecene and

related compounds.

Physicochemical Properties of 1-Dodecene
A comprehensive understanding of the environmental behavior of 1-dodecene begins with its

fundamental physicochemical properties, which are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₂₄ [1]

Molecular Weight 168.32 g/mol [1]

Appearance Colorless liquid [1]

Odor Mild, pleasant [1]

Water Solubility Insoluble [1]

Log P (Octanol-Water Partition

Coefficient)
6.14

Vapor Pressure 1.33 Pa at 25°C

Henry's Law Constant 4.25 atm·m³/mol

Biodegradation Pathways
The primary mechanism for the environmental breakdown of 1-dodecene is microbial

degradation. A diverse range of bacteria and fungi possess the enzymatic machinery to utilize

1-dodecene as a source of carbon and energy. The degradation pathways generally proceed

through aerobic mechanisms, involving initial oxidation of the terminal double bond or the

saturated carbon chain.

Aerobic Biodegradation by Bacteria
Bacteria, particularly species from the genera Pseudomonas and Rhodococcus, are well-

known for their ability to degrade alkanes and alkenes.[2][3][4][5] The aerobic degradation of 1-

dodecene by these microorganisms is believed to follow a pathway involving terminal oxidation.

The initial attack on the 1-dodecene molecule is typically catalyzed by a monooxygenase

enzyme, which introduces a hydroxyl group at the terminal methyl group (ω-oxidation) or at the

double bond (epoxidation).

Terminal Oxidation Pathway: In this pathway, a monooxygenase hydroxylates the terminal

methyl group of 1-dodecene to form 1-dodecen-12-ol. This is subsequently oxidized to

dodecen-12-al (an aldehyde) and then to dodecen-12-oic acid (a fatty acid) by alcohol and
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aldehyde dehydrogenases, respectively. The resulting unsaturated fatty acid then enters the

β-oxidation cycle, where it is sequentially cleaved into two-carbon acetyl-CoA units, which

can then be funneled into the citric acid cycle for energy production.

Epoxidation Pathway: Alternatively, a monooxygenase can attack the double bond, forming

1,2-epoxydodecane.[6] This epoxide can then be hydrolyzed by an epoxide hydrolase to

form 1,2-dodecanediol. The diol can be further oxidized to a hydroxy acid and subsequently

enter central metabolic pathways.
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Figure 1: Aerobic bacterial degradation pathways of 1-dodecene.

Fungal Degradation
Fungi, including species of Candida and Cunninghamella, have also been shown to assimilate

and degrade long-chain alkenes.[7][8] Fungal degradation pathways are often initiated by

cytochrome P450 monooxygenases, which can catalyze the epoxidation of the double bond.[9]

[10][11]

Fungal peroxygenases are another class of enzymes capable of epoxidizing long-chain

terminal alkenes like 1-dodecene.[9][10][11] These enzymes utilize hydrogen peroxide to form

the reactive epoxide intermediate, 1,2-epoxydodecane.[9][10][11] This can be a key step

leading to further degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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